5-Hydroxy-2-(4-bromophenyl)-pyridine

• Molecular Formula: C11H8BrNO
• Molecular Weight: 250.09 g/mol
• IUPAC Name: 6-(4-bromophenyl)pyridin-3-ol
• InChI: InChI=1S/C11H8BrNO/c12-9-3-1-8(2-4-9)11-6-5-10(14)7-13-11/h1-7,14H
• InChI Key: PNMXVRCQSGUFTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC=C(C=C2)O)Br

Description

5-Hydroxy-2-(4-bromophenyl)-pyridine is a useful research compound. Its molecular formula is C11H8BrNO and its molecular weight is 250.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A Grignard reagent solution prepared from 0.8 g of magnesium, 8.0 g of 1,4-dibromobenzene and 50 ml of tetrahydrofuran was added dropwise at 0°-5° C. within 30 minutes to a mixture of 6.6 g of 5-trimethylsilyloxy-2-chloropyridine, 75 ml of tetrahydrofuran and 0.4 g of 1,3-bis(diphenylphosphino)-propanenickel(II) chloride. The reaction mixture was stirred for 3 hours, left to stand overnight, then adjusted to pH 8 with aqueous sodium hydrogen carbonate solution and diluted with diethyl ether. The organic phase was washed neutral with water, dried over sodium sulfate and concentrated. Chromatographic purification of the residue on silica gel with hexane/ethyl acetate (vol. 4:1) yielded 5.5 g of 5-hydroxy-2-(4-bromophenyl)-pyridine.